Cas no 1152523-46-0 (2-(2-FLUOROBENZENESULFONYL)ACETIC ACID)

• Product Name: 2-(2-FLUOROBENZENESULFONYL)ACETIC ACID
• CAS No: 1152523-46-0
• MF: C₈H₇FO₄S
• MW: 218.202184915543
• CID: 4572789
• PubChem ID: 43113847
• Update Time: 2025-10-31

2-(2-FLUOROBENZENESULFONYL)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-(2-FLUOROBENZENESULFONYL)ACETIC ACID

• Inchi： 1S/C8H7FO4S/c9-6-3-1-2-4-7(6)14(12,13)5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： IHRONCAKXTYNOD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CS(C1=CC=CC=C1F)(=O)=O

Computed Properties

• Exact Mass: 218.00490804g/mol
• Monoisotopic Mass: 218.00490804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(2-FLUOROBENZENESULFONYL)ACETIC ACID

Introduction to CAS No. 1152523-46-0: 2-(2-Fluorobenzenesulfonyl)acetic Acid

CAS No. 1152523-46-0, commonly referred to as 2-(2-fluorobenzenesulfonyl)acetic acid, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry.

The molecular structure of CAS No. 1152523-46-0 consists of a benzenesulfonyl group substituted with a fluorine atom at the para position, attached to an acetic acid moiety via a methylene group (-CH₂COOH). This arrangement imparts distinct electronic and steric properties to the molecule, making it versatile for various chemical reactions and biological interactions.

Recent studies have highlighted the role of CAS No. 1152523-46-0 in medicinal chemistry, particularly in the design of inhibitors for enzyme targets such as kinases and proteases. The sulfonyl group is known for its ability to act as a bioisostere, providing a rigid and planar surface that can mimic the binding interactions of natural substrates.

In terms of synthesis, CAS No. 1152523-46-0 can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substituents on the benzene ring, enabling the creation of derivatives with tailored physicochemical properties.

The pharmacological evaluation of CAS No. 1152523-46-0 has revealed promising activity in preclinical models, particularly in cancer research. Its ability to modulate key signaling pathways makes it a candidate for further investigation in drug discovery programs.

Moreover, the compound's stability under physiological conditions and its favorable pharmacokinetic profile have been documented in recent publications, underscoring its potential as an orally bioavailable drug candidate.

In conclusion, CAS No. 1152523-46-0, or 2-(2-fluorobenzenesulfonyl)acetic acid, represents a valuable tool in contemporary chemical research. Its structural versatility and promising biological activity position it as a key player in the development of novel therapeutic agents.